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Compound of Interest

Compound Name: Diboron tetrachloride

CAS No.: 13701-67-2

Cat. No.: B085474 Get Quote

Introduction
Welcome to the technical support hub for Diboron Tetrachloride (

).

If you are accessing this guide, you are likely utilizing

for the diboration of alkenes/alkynes or as a precursor for depositing boron-doped thin films.
While

is a potent Lewis acid and a versatile reagent for forming C-B bonds, it is notoriously
thermodynamically unstable.

The Core Challenge: Unlike its stable tetraalkoxy derivatives (

), the tetrachloride lacks

-donation from substituents to stabilize the electron-deficient boron centers. Consequently, it
seeks stabilization through two destructive pathways:

Disproportionation: Redistributing ligands to form stable

and boron clusters.

Hydrolysis/Oxidation: Attacking moisture or oxygen with violent exothermicity.
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This guide provides the "why" behind the decomposition and the "how" to prevent it.

Part 1: Critical Stability Parameters
Use these specifications to baseline your material's quality. If your sample deviates from these

physical properties, consult the Troubleshooting section immediately.

Parameter Specification Stability Threshold

Appearance Colorless, mobile liquid

Yellow/Orange: Partial

decomposition.Red/Viscous:

Advanced decomposition.

Melting Point -92.6°C N/A

Boiling Point 65.5°C (extrapolated)

Do not distill at atm pressure.

Rapid decomposition occurs

.

Storage Temp
(Dry Ice) or

(LN2)

Decomposition is slow but non-

zero at

. Rapid at

.

Vapor Pressure ~40 mmHg @ High volatility requires careful

vacuum line handling.

Grease Compatibility INCOMPATIBLE with Silicone
Use Krytox or Teflon sleeves

only.

Part 2: Troubleshooting Decomposition
Issue 1: Sample has turned pale yellow or orange.

Diagnosis:Thermal Disproportionation.

The Science: At temperatures above
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,

undergoes a ligand redistribution reaction. The driving force is the formation of the incredibly
stable,

hybridized

gas. The remaining boron atoms aggregate into electron-deficient clusters (subhalides).

Immediate Action:

Cool the sample to

immediately.

If the liquid is still mobile, you can purify it by trap-to-trap distillation under high vacuum.

is more volatile than the yellow subhalide residues (

).

Discard the yellow residue (see Disposal Protocols).

Issue 2: White fumes or crust formation on the flask.
Diagnosis:Hydrolysis (Moisture Ingress).

The Science: The B-Cl bond is highly susceptible to nucleophilic attack by water. Unlike

carbon halides, boron has an empty p-orbital that accepts water's lone pair before bond

breaking, lowering the activation energy to near zero.

Immediate Action:

Check your inert gas source (Ar/N2). Ensure

ppm.

Inspect glassware joints. Standard silicone grease is often attacked by

vapors, leading to seal failure. Switch to Krytox or Apiezon H.
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Issue 3: Pressure buildup in storage ampoule.
Diagnosis:Advanced Decomposition (

generation).

The Science: The disproportionation reaction produces

, which has a boiling point of 12.6°C. If stored in a sealed vessel at room temperature, the
generation of

gas will pressurize the container.

Immediate Action:

Do not open at room temperature.

Freeze the ampoule in Liquid Nitrogen (

).

Open the valve to a vacuum line to pump off non-condensables (if any), then slowly warm

to

to distill off the

if separation is required.

Part 3: Decomposition Pathways (Visualized)
Understanding the mechanism dictates your handling technique.

Pathway A: Thermal Disproportionation (The "Shelf-Life"
Killer)
This process is autocatalytic and driven by entropy (gas generation).
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Caption: Thermal breakdown of Diboron Tetrachloride. Note that BCl3 generation creates

pressure, while clusters contaminate the liquid phase.

Pathway B: Hydrolysis (The "Safety" Hazard)
Reaction with moisture is violent and generates HCl gas.
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Caption: Hydrolysis pathway.[1] The generation of HCl gas poses an immediate inhalation and

pressure hazard.

Part 4: Storage & Handling Protocols
The "Cold Chain" Storage Protocol

Vessel: Flame-dried borosilicate glass ampoules with Teflon (Young) valves. Avoid ground

glass joints for long-term storage as they will seize.

Temperature:

Short Term (< 1 week):

(Dry Ice/Acetone).
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Long Term (> 1 week):

(Liquid Nitrogen).

Light: Store in the dark. Photolysis can accelerate B-B bond homolysis.

Transfer Protocol (Vacuum Line)
Do not use syringes. The high density (1.5 g/mL) and reactivity make needle transfer

dangerous.

Manifold Prep: Ensure vacuum is

Torr. Flame dry the receiving flask.

Connection: Attach the

storage ampoule to the line via a glass bridge.

Degassing: Freeze-pump-thaw the sample once to remove any radiolytic/disproportionation

gases (

).

Transfer:

Place the receiving flask in

.

Open the

ampoule (keep it at roughly

to

to provide vapor pressure).

Allow the required amount to condense into the receiver.

Close the receiver valve before removing the cooling bath.
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Part 5: FAQs
Q: Can I use THF as a solvent for

? A: NO.

is a strong Lewis acid. It will complex with the oxygen in THF. While some Lewis acid-base
adducts are stable,

often cleaves cyclic ethers (like THF) via ring-opening polymerization, destroying your reagent
and turning your solution into a "gummy" mess. Use non-coordinating solvents like Pentane,
Hexane, or Dichloromethane (DCM).

Q: My

has a small amount of yellow precipitate. Is it usable? A: Yes, but with caution. The yellow solid
is likely tetraboron tetrachloride (

) or higher clusters. These are generally less reactive toward alkenes than

. If you need precise stoichiometry, you must distill the volatile

away from the solids. If used "as is," the concentration of active reagent will be lower than
calculated.

Q: How do I quench excess

? A:Do not use water directly. The HCl release is too fast.

Dilute the reaction mixture with an inert solvent (Hexane/DCM).

Cool to

.

Slowly add isopropanol or tert-butanol. This forms the ester

and HCl more controllably.

Once the fuming stops, wash with aqueous bicarbonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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